N1-(2-(4-hydroxypiperidin-1-yl)ethyl)-N2-(4-(trifluoromethoxy)phenyl)oxalamide

• IUPAC Name: N-[2-(4-hydroxypiperidin-1-yl)ethyl]-N'-[4-(trifluoromethoxy)phenyl]oxamide
• InChI: InChI=1S/C16H20F3N3O4/c17-16(18,19)26-13-3-1-11(2-4-13)21-15(25)14(24)20-7-10-22-8-5-12(23)6-9-22/h1-4,12,23H,5-10H2,(H,20,24)(H,21,25)
• InChI Key: SIFSZEZFHIXPIQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1O)CCNC(=O)C(=O)NC2=CC=C(C=C2)OC(F)(F)F
• Molecular Formula: C16H20F3N3O4
• Molecular Weight: 375.34 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves the use of 4-hydroxypiperidine. A mixture of 4-(trifluoromethoxy)aniline and other reagents was stirred under reflux, and the unrefined product was refined using column chromatography.

Molecular Structure Analysis

The molecular structure of similar compounds has been studied. For instance, the molecular structure, vibrational spectra, NBO and UV-spectral analysis of 4-Hydroxypiperidine have been studied.

Chemical Reactions Analysis

Protodeboronation of alkyl boronic esters is a reaction that has been reported in the synthesis of related compounds. This reaction is not well developed, but it has been used in the synthesis of various compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been studied. For example, 4-Hydroxypiperidine has a boiling point of 108-114 °C/10 mmHg (lit.) and a molecular weight of 101.15.

Scientific Research Applications

a. Antitumor Activity:

• .

b. Cytotoxicity Studies:

• Structure-Activity Relationship (SAR) : Researchers investigated N-(piperidine-4-yl) benzamide compounds and their effects on cancer cells. .

Safety and Hazards

The safety and hazards of similar compounds have been reported. For instance, 4-Hydroxypiperidine has hazard statements H315 - H319, indicating that it can cause skin irritation and serious eye irritation.